![molecular formula C9H10BrClFNO2 B2691662 3-Amino-3-(4-bromo-3-fluorophenyl)propanoic acid hydrochloride CAS No. 2061980-53-6](/img/structure/B2691662.png)
3-Amino-3-(4-bromo-3-fluorophenyl)propanoic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Amino-3-(4-bromo-3-fluorophenyl)propanoic acid hydrochloride” is an organic compound with the CAS Number: 2061980-53-6. It has a molecular weight of 298.54 . The compound is a solid at room temperature and is stored in a dry environment .
Physical And Chemical Properties Analysis
“3-Amino-3-(4-bromo-3-fluorophenyl)propanoic acid hydrochloride” is a solid at room temperature . It has a molecular weight of 298.54 . Unfortunately, other physical and chemical properties like melting point, boiling point, and density couldn’t be retrieved from the available resources.Scientific Research Applications
Synthesis and Materials Science Applications
Advanced Material Synthesis
Boronic acid derivatives, such as amino-3-fluorophenyl boronic acid, are crucial in creating glucose sensing materials that operate at physiological pH, showcasing their potential in biomedical applications (Das et al., 2003). This example indicates that similar compounds, including "3-Amino-3-(4-bromo-3-fluorophenyl)propanoic acid hydrochloride," could be used in developing new materials or sensors with specific biological or chemical sensing capabilities.
Polymer Chemistry
Phloretic acid, explored as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation, suggests that structurally similar compounds could serve as novel monomers or crosslinkers in polymer chemistry, offering pathways to sustainable materials (Trejo-Machin et al., 2017).
Medicinal Chemistry Applications
Drug Design and Synthesis
The synthesis of S-glycosyl and S-alkyl derivatives with significant anticancer activities showcases the potential of structurally similar compounds in drug design and development. It highlights the utility of these compounds in synthesizing agents with potential therapeutic benefits (Saad & Moustafa, 2011).
Vibrational and Electronic Structure Analysis
The study of unnatural amino acids, such as 3-Amino-3-(4-fluorophenyl)propionic acid, using DFT and spectroscopy methods, underlines the importance of these compounds in understanding the structure-property relationships essential for designing more effective pharmaceuticals (Pallavi & Tonannavar, 2020).
Safety and Hazards
properties
IUPAC Name |
3-amino-3-(4-bromo-3-fluorophenyl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrFNO2.ClH/c10-6-2-1-5(3-7(6)11)8(12)4-9(13)14;/h1-3,8H,4,12H2,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWJRLCWDUABOIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(CC(=O)O)N)F)Br.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.53 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-3-(4-bromo-3-fluorophenyl)propanoic acid hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.